2-((3-Bromobenzyl)amino)-2-oxoethyl 3,4-dichlorobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((3-Bromobenzyl)amino)-2-oxoethyl 3,4-dichlorobenzoate is a useful research compound. Its molecular formula is C16H12BrCl2NO3 and its molecular weight is 417.08. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photodynamic Therapy and Cancer Treatment
Research has demonstrated the potential of zinc phthalocyanine derivatives, substituted with benzenesulfonamide groups that include structures similar to 2-((3-Bromobenzyl)amino)-2-oxoethyl 3,4-dichlorobenzoate, for use in photodynamic therapy. These compounds exhibit promising properties as photosensitizers, indicated by their high singlet oxygen quantum yield and appropriate photodegradation quantum yield. Such characteristics are critical for Type II mechanisms in the treatment of cancer (Pişkin, Canpolat, & Öztürk, 2020).
Synthesis of Anti-Cancer Drugs
Compounds structurally related to this compound have been used as key intermediates in the synthesis of certain anti-cancer drugs. These drugs function by inhibiting thymidylate synthase, a crucial enzyme in DNA synthesis. The synthetic pathways often involve brominated intermediates similar to the subject compound (Sheng-li, 2004).
Antioxidant Properties
Studies have shown that derivatives of this compound, particularly those involving bromophenyl groups, exhibit significant antioxidant activity. This activity is particularly notable in inhibiting superoxide generation in mitochondria, both in liver tissues and in transformed tumor tissues. Such antioxidant properties could have therapeutic implications in conditions where oxidative stress plays a role (Kushnir et al., 2015).
Preparation of HIV Protease Inhibitors
Related compounds have been used as synthetic intermediates in the preparation of hydroxyethylamine-based HIV protease inhibitors. These inhibitors play a crucial role in the management of HIV/AIDS. The synthesis process involves steps that generate structures analogous to this compound (Beaulieu & Wernic, 1996).
Properties
IUPAC Name |
[2-[(3-bromophenyl)methylamino]-2-oxoethyl] 3,4-dichlorobenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrCl2NO3/c17-12-3-1-2-10(6-12)8-20-15(21)9-23-16(22)11-4-5-13(18)14(19)7-11/h1-7H,8-9H2,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCLJMSXLAVULOD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CNC(=O)COC(=O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrCl2NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.